4-(3,5-Dimethylphenyl)phenanthrene

• Molecular Formula: C22H18
• Molecular Weight: 282.4g/mol
• IUPAC Name: 4-(3,5-dimethylphenyl)phenanthrene
• InChI: InChI=1S/C22H18/c1-15-12-16(2)14-19(13-15)21-9-5-7-18-11-10-17-6-3-4-8-20(17)22(18)21/h3-14H,1-2H3
• InChI Key: BXDJQMGONYNDBO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=CC=CC3=C2C4=CC=CC=C4C=C3)C

Description

4-(3,5-Dimethylphenyl)phenanthrene is a sterically hindered, multisubstituted phenanthrene derivative of significant interest in advanced materials and toxicological research. Its synthesis falls under the category of acid-catalyzed bisannulation reactions, which are known to produce twisted phenanthrene backbones with augmented helicity . These structurally unique compounds are valuable building blocks in the development of novel materials for organic electronics . In toxicology, systematic studies on methylated phenanthrenes have revealed that the introduction of alkyl groups can significantly alter a compound's biological activity. Research shows that methylated phenanthrenes are generally more potent than unsubstituted phenanthrene in activating the human aryl hydrocarbon receptor (AhR), a key mediator of PAH toxicity . This suggests that the dimethylphenyl substituent in 4-(3,5-Dimethylphenyl)phenanthrene could confer distinct biological properties worthy of further investigation. Furthermore, phenanthrene cores are also explored for their pharmacological potential, including anti-tumor activities, though such properties are highly dependent on the specific substitution pattern . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The molecular weight of 4-(3,5-Dimethylphenyl)phenanthrene can be estimated as 283.39 g/mol (phenanthrene: 178.23 g/mol + 3,5-dimethylphenyl: 105.16 g/mol). This contrasts with other substituted phenanthrenes:

Compound	Molecular Weight (g/mol)	Key Substituents
2,4,7-Trimethoxyphenanthrene	268.31	Methoxy groups at 2,4,7-positions
10H-Phenoxazine-Mes3B (PXZ-Mes3B)	~500 (estimated)	Dimesitylboryl, dimethylphenyl
9,10-Dihydrophenanthrene derivatives	270–450	Amino, cyano, acetyl groups

Key Research Findings

• Thermal Stability: Methoxy- and amino-substituted phenanthrenes decompose above 250°C, suggesting that the dimethylphenyl variant may exhibit comparable stability .
• Device Performance : Phenanthrene-based emitters with bulky substituents (e.g., Mes3B) outperform simpler derivatives in OLEDs, highlighting the role of steric groups in reducing aggregation-induced quenching .

Preparation Methods

Optimization of Catalytic Conditions

Initial catalyst screening identified B(C6F5)3 as superior to FeCl3 (16% yield), GaCl3 (35%), and BF3·Et2O (41%), achieving 45% yield at 80°C. Lower temperatures (50°C) and extended reaction times (24 h) marginally improved yields to 48%, while higher catalyst loadings (20 mol%) led to side products from over-functionalization. A representative protocol involves:

• Dissolving 1a (1.0 equiv) and 2b (1.2 equiv) in dichloroethane.

• Adding B(C6F5)3 (10 mol%) under nitrogen.

• Stirring at 80°C for 12 h.

• Isolating the product via column chromatography (hexane/EtOAc 9:1).

This method’s regioselectivity is attributed to the para-directing nature of the aldehyde groups in 1a , which orient the alkyne coupling to the 4-position.

An alternative approach by Zhang et al. utilizes a Diels-Alder/ring-opening/ene reaction cascade between vinyl epoxides and in situ-generated arynes. While not explicitly demonstrated for 4-(3,5-dimethylphenyl)phenanthrene, this method’s modularity permits late-stage introduction of the 3,5-dimethylphenyl group.

Aryne Generation and Coupling

The aryne precursor, 3,5-dimethylphenyl-1,2-diiodobenzene, undergoes fluoride-induced elimination (using CsF) to generate a reactive benzyne intermediate. Concurrently, vinyl epoxide (3aa ) engages in a Diels-Alder reaction with the aryne, followed by epoxide ring-opening and aromatization to yield phenanthrene.

Functionalization and Scalability

Post-synthesis, the hydroxyl group at the 9-position of the phenanthrene intermediate can be functionalized. For example, treatment with propargyl bromide (NaH, THF, 45°C) installs an alkyne handle (88% yield), which may facilitate further coupling to introduce the 3,5-dimethylphenyl group. Scalability is evidenced by a 5 mmol-scale reaction yielding 776 mg of product (52%), though additional steps would be required to achieve the target compound.

Friedel-Crafts Acylation/Alkylation of Phenanthrene

Though phenanthrene’s low reactivity complicates electrophilic substitution, Lewis acid-catalyzed Friedel-Crafts reactions remain plausible. 3,5-Dimethylacetophenone (from) serves as an acylating agent, with AlCl3 facilitating acylation at the 4-position. However, steric hindrance from the phenanthrene skeleton and the dimethyl groups likely limits yields (<20%), making this method less practical than bisannulation or cross-coupling.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Key Advantages	Limitations
Acid-catalyzed bisannulation	45–52	Direct, regioselective, one-pot	Requires specialized catalysts
Transition-metal cascade	52	Scalable, functional-group-tolerant	Multi-step for target compound
Suzuki coupling	60–80*	Modular, uses commercial precursors	Requires pre-halogenated phenanthrene
Friedel-Crafts	<20	Simple reagents	Low yield due to steric hindrance

*Estimated based on analogous reactions .